N-(5-(2-(1H-indol-1-yl)acetyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)furan-3-carboxamide

• IUPAC Name: N-[5-(2-indol-1-ylacetyl)-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl]furan-3-carboxamide
• InChI: InChI=1S/C21H18N4O3S/c26-19(12-24-8-5-14-3-1-2-4-17(14)24)25-9-6-16-18(11-25)29-21(22-16)23-20(27)15-7-10-28-13-15/h1-5,7-8,10,13H,6,9,11-12H2,(H,22,23,27)
• InChI Key: MSTAKJKEDCLLBG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1N=C(S2)NC(=O)C3=COC=C3)C(=O)CN4C=CC5=CC=CC=C54
• Molecular Formula: C21H18N4O3S
• Molecular Weight: 406.5 g/mol
• CAS No.: 1448065-42-6

Description

This compound is an indole derivative. Indoles are significant heterocyclic systems in natural products and drugs. They play a crucial role in cell biology and have attracted increasing attention in recent years due to their application as biologically active compounds for the treatment of various disorders in the human body.

Scientific Research Applications

Antiprotozoal Agents

Compounds structurally related to the query chemical have been synthesized and evaluated for their antiprotozoal activity. For example, novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines demonstrated strong DNA affinities and significant in vitro and in vivo activities against T. b. rhodesiense and P. falciparum, indicating potential as antiprotozoal agents (Ismail et al., 2004).

Synthesis and Properties of Heterocyclic Compounds

Research has focused on synthesizing and exploring the properties of heterocyclic compounds involving furan and thiazolo moieties. Such compounds have been subjected to various electrophilic and nucleophilic substitution reactions, demonstrating their versatility in chemical synthesis and potential applications in developing pharmaceuticals (El’chaninov et al., 2017).

Antimicrobial and Anticancer Activities

Research into compounds with furan and indole structures has included the synthesis and evaluation of their antimicrobial and anticancer activities. These studies indicate the potential of such compounds in developing new therapeutic agents for treating infectious diseases and cancer (Patel et al., 2015), (Rao et al., 2018).

Novel Synthetic Routes and Chemical Transformations

Studies have also focused on developing novel synthetic routes for producing heterocyclic compounds, showcasing the chemical versatility and potential applications of compounds with furan and thiazolo moieties in various fields, including pharmaceuticals and materials science (Sarhan et al., 2010).

Mechanism of Action

Target of Action

Indole derivatives have been found to bind with high affinity to multiple receptors . They are important types of molecules and natural products and play a main role in cell biology .

Mode of Action

Indole derivatives possess various biological activities, i.e., antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .

Biochemical Pathways

Indole is an important heterocyclic system that provides the skeleton to many bioactive compounds . The addition of the indole nucleus to medicinal compounds that is biologically active pharmacophore made it an important heterocyclic compound having broad-spectrum biological activities .

Result of Action

The molecular and cellular effects of indole derivatives can be diverse, depending on their specific targets and mode of action .